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Compound of Interest

Compound Name: Avitinib

Cat. No.: B593773

For Immediate Implementation: This document provides crucial safety and logistical information
for laboratory professionals working with Avitinib, a potent third-generation EGFR inhibitor.
Adherence to these guidelines is essential to ensure personnel safety and prevent
environmental contamination.

Hazard Identification and Personal Protective
Equipment (PPE)

Avitinib, like many targeted therapies, is a hazardous compound requiring stringent handling
protocols. The primary risks associated with Avitinib exposure include acute oral toxicity, skin
irritation, serious eye irritation, and respiratory tract irritation. Therefore, a multi-layered
approach to personal protection is mandatory.

Recommended Personal Protective Equipment

All personnel handling Avitinib in solid or solution form must wear the following PPE.
Selections should meet or exceed the standards outlined in the table below.
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PPE Category Specification Rationale
o Prevents skin contact and
Chemotherapy-tested nitrile ] o
absorption. Double gloving is
Gloves gloves (ASTM D6978-05

certified)

required for all handling

procedures.

Inner Glove: Tucked under the

gown cuff

Provides a primary barrier.

Outer Glove: Worn over the

Protects the gown and can be

gown cuff changed frequently.
Disposable, solid-front, back-
closing gown made of

Gown polyethylene-coated

polypropylene or other

laminate material

Protects against splashes and

particulate contamination.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Prevents eye contact with

Avitinib powder or solutions.

Face Protection

Face shield (in addition to

goggles)

Required when there is a

significant risk of splashing.

Respiratory Protection

NIOSH-approved N95

respirator or higher

Necessary when handling the
powder form outside of a
containment device to prevent

inhalation.

Donning and Doffing PPE

A systematic approach to putting on and removing PPE is critical to prevent cross-

contamination.
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Doffing Sequence
&Remove Outer Gloves }—>’ Remove Gown }—> Perform Hand Hygiene }—>’ Remove Eye Protection }—>’ Remove N95 Respirator }—>’ Remove Inner Gloves }—>’ Perform Hand Hygienel
Donning Sequence
[Perform Hand Hygiene }—» Don Gown }—» Don N95 Respirator }—P{ Don Eye Protection }—> Don Inner Gloves }—» Don Outer Gloves]

Click to download full resolution via product page
Figure 1: Standard Operating Procedure for Donning and Doffing PPE.

Operational Plans for Handling Avitinib

Strict adherence to the following procedures is mandatory for all laboratory activities involving
Avitinib.

Engineering Controls

All handling of Avitinib powder and initial dilutions must be performed within a certified Class Il
Biological Safety Cabinet (BSC) or a powder containment hood to minimize inhalation
exposure.

Weighing and Reconstitution

e Preparation: Before starting, ensure the work area within the BSC is decontaminated and
covered with a disposable, absorbent bench pad. Assemble all necessary supplies, including
pre-labeled containers.

» Weighing: Tare a pre-labeled weigh boat or container. Carefully dispense the required
amount of Avitinib powder.

e Reconstitution: Add the appropriate solvent (e.g., DMSO) dropwise to the powder to avoid
generating aerosols. Gently swirl the container to dissolve the compound completely. For in
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vivo preparations, further dilution with vehicles like PEG300, Tween 80, and saline should be
performed within the BSC.

o Cleaning: After use, decontaminate all surfaces and equipment within the BSC. Dispose of
all contaminated disposables as hazardous waste.

Emergency Procedures and Disposal
Spill Management

In the event of an Avitinib spill, immediate and appropriate action is required to contain the
contamination and protect personnel.
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Avitinib Spill Occurs

Alert others in the area

Y

Evacuate immediate area if necessary

Y

Don appropriate PPE
(2 pairs gloves, gown, goggles, N95)

Y

Contain the spill with absorbent pads

ﬁd NH

For Liquid Spill: For Powder Spill:
Cover with absorbent material Gently cover with wetted absorbent pads

~,

Clean the area from outside in

Y

Decontaminate the area with an appropriate cleaner

Y

Dispose of all cleanup materials as hazardous waste

Click to download full resolution via product page

Figure 2: Emergency Response Protocol for an Avitinib Spill.
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Waste Disposal

All materials contaminated with Avitinib must be disposed of as hazardous chemical waste in
accordance with institutional and local regulations.

Waste Type Disposal Container

] Labeled, sealed, and puncture-resistant
Solid Waste )
container for hazardous waste.

(Gloves, gowns, bench pads, etc.)

o Labeled, sealed, and leak-proof container for
Liquid Waste )
hazardous chemical waste.

(Unused solutions, contaminated solvents)

Labeled, puncture-proof sharps container for
Sharps
hazardous waste.

(Needles, syringes)

Note: Under no circumstances should Avitinib waste be disposed of in general laboratory trash
or down the drain.

Experimental Protocols

While specific experimental procedures will vary, the following general guidelines apply to the
preparation of Avitinib for common laboratory applications.

Preparation of Stock Solutions for In Vitro Studies

e Solvent: Dimethyl sulfoxide (DMSOQO) is a common solvent for creating high-concentration
stock solutions.

e Procedure:

o Within a BSC, accurately weigh the desired amount of Avitinib powder.
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o Add the calculated volume of high-purity DMSO to achieve the target concentration (e.g.,
10 mM).

o Gently vortex or sonicate at room temperature until the solid is completely dissolved.

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store at -20°C or -80°C as recommended by the supplier.

Preparation of Dosing Solutions for In Vivo Studies

¢ Vehicle: Acommon vehicle for oral administration in animal models consists of a mixture of
solvents to ensure solubility and bioavailability. A typical formulation may include:

10% DMSO

o

[¢]

40% PEG300

5% Tween-80

[¢]

45% Saline

[e]

e Procedure:
o Start with the concentrated Avitinib stock solution in DMSO.

o Sequentially add the other vehicle components, ensuring the solution remains clear and

homogenous after each addition.
o Prepare the final dosing solution fresh on the day of administration.

By implementing these comprehensive safety and handling procedures, research institutions
can foster a secure environment for groundbreaking work with Avitinib while minimizing risks
to their dedicated scientific staff.

 To cite this document: BenchChem. [Safeguarding Researchers: A Comprehensive Guide to
Handling Avitinib]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b593773#personal-protective-equipment-for-handling-
avitinib]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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